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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261 Get Quote

Technical Support Center: A 419259
Trihydrochloride
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the storage, handling, and use of A 419259
trihydrochloride to ensure the maintenance of its biological activity and the integrity of

experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid A 419259 trihydrochloride powder?

A: To maintain long-term activity, the solid powder of A 419259 trihydrochloride should be

stored at -20°C for up to 4 years.[1][2] For shorter periods, it can be stored desiccated at room

temperature.[3][4]

Q2: What is the best way to prepare and store stock solutions of A 419259 trihydrochloride?

A: It is recommended to prepare concentrated stock solutions in a suitable solvent such as

DMSO or water.[3][4][5] For optimal stability, aliquot the stock solution into single-use volumes

to avoid repeated freeze-thaw cycles and store them under the recommended conditions.[5][6]

Solutions are generally unstable and should be prepared fresh when possible.[7]

Q3: I'm observing precipitation in my stock solution after thawing. What should I do?
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A: If precipitation occurs, you can gently warm the solution and/or use sonication to aid in

redissolving the compound.[8] To prevent this, ensure the compound is fully dissolved initially

and consider preparing smaller aliquots to minimize temperature fluctuations.

Q4: For my in vivo experiments, how should I prepare the working solution?

A: For in vivo applications, it is best to prepare the working solution fresh on the day of use.[8]

A common formulation involves first dissolving the compound in a minimal amount of an

organic solvent like DMSO, and then diluting it with an appropriate vehicle such as saline, corn

oil, or a solution containing solubilizing agents like PEG300 and Tween-80.[8]

Q5: What are the known target kinases for A 419259 trihydrochloride?

A: A 419259 trihydrochloride is a potent inhibitor of the Src family kinases (SFKs).[4] It has

been shown to have high inhibitory activity against Hck, Src, Lck, and Lyn.[1][4]
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Issue Possible Cause Recommended Solution

Loss of compound activity in

experiments

Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles, prolonged

storage at inappropriate

temperatures).

Prepare fresh stock solutions

from the solid powder. Ensure

proper aliquoting and storage

of any remaining stock solution

at -80°C for long-term or -20°C

for short-term use.[5][8]

Inconsistent experimental

results

Inaccurate concentration of the

working solution due to

incomplete dissolution or

precipitation.

Visually inspect the solution for

any precipitates before use. If

necessary, gently warm and

sonicate the solution to ensure

complete dissolution.[8]

Perform a concentration

validation if possible.

Unexpected off-target effects

The compound may be

inhibiting other kinases at the

concentration used.

Review the selectivity profile of

A 419259 trihydrochloride. It is

selective for Src family kinases

over kinases like c-Abl and

PKC.[1] Consider performing a

dose-response experiment to

determine the optimal

concentration with minimal off-

target effects.

Poor solubility in aqueous

buffers for cell-based assays

The compound has limited

solubility in aqueous solutions.

Prepare a high-concentration

stock solution in DMSO and

then dilute it to the final

working concentration in the

cell culture medium. Ensure

the final DMSO concentration

is low enough (typically <0.5%)

to not affect the cells.

Quantitative Data Summary
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Parameter Condition
Value/Recommendat

ion
Citations

Storage (Solid) Long-term -20°C [1][2]

Short-term
Desiccate at Room

Temperature
[3][4]

Stability (Solid) at -20°C ≥ 4 years [1]

Storage (Solution) In solvent at -80°C Up to 6 months [5][8]

In solvent at -20°C Up to 1 month [5][8]

Solubility Water
Up to 100 mM (59.2

mg/mL)
[3][4]

DMSO
Up to 20 mM (11.84

mg/mL)
[3][4]

Methanol 1.4 mg/mL [1]

Key Experimental Protocols
1. Preparation of Stock Solution

Objective: To prepare a concentrated stock solution of A 419259 trihydrochloride for use in

various experiments.

Materials:

A 419259 trihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the vial of A 419259 trihydrochloride powder to room temperature before

opening to prevent moisture condensation.
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Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM).

Add the calculated volume of DMSO to the vial.

Vortex and/or sonicate the solution to ensure the compound is completely dissolved.

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[5][8]

2. Cell-Based Proliferation Assay

Objective: To determine the effect of A 419259 trihydrochloride on the proliferation of a

cancer cell line (e.g., K-562).

Materials:

K-562 cells

RPMI 1640 medium supplemented with 10% fetal calf serum (FCS) and antibiotics

A 419259 trihydrochloride stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., Calcein-AM)

Procedure:

Seed K-562 cells into a 96-well plate at a density of 1 x 10^4 cells per well.[5]

Prepare serial dilutions of A 419259 trihydrochloride in the cell culture medium from the

stock solution.

Add the different concentrations of the compound to the respective wells. Include a vehicle

control (DMSO) group.
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Incubate the plate at 37°C in a humidified incubator with 5% CO2 for the desired time

course (e.g., 4 days).[5]

At each time point, measure cell viability using a suitable assay. For Calcein-AM, incubate

the cells with the reagent in the dark and then read the fluorescence at 485/530 nm

(excitation/emission).[5]

Analyze the data to determine the IC50 value of A 419259 trihydrochloride for cell

proliferation.

Visualizations

Cell Membrane Cytoplasm

Receptor Tyrosine Kinase

Src Family Kinases
(Src, Lck, Lyn, Hck)

Activation

Downstream Signaling
(e.g., Ras-MAPK, PI3K-Akt)

Phosphorylation & Activation

Cell Proliferation,
Survival, Differentiation

A 419259

Inhibition

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the inhibitory action of A 419259 on Src family

kinases.
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Caption: Experimental workflow for a cell-based assay using A 419259 trihydrochloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10762261?utm_src=pdf-body-img
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

